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A detailed guide for researchers on the impact and friction sensitivity of Cyclonite (RDX) in

comparison to other common secondary explosives.

Cyclonite, more formally known as Research Department Explosive (RDX), is a powerful and

widely used secondary explosive. Its utility in various applications is dictated by a careful

balance of performance and safety, the latter being largely determined by its sensitivity to

accidental initiation from external stimuli such as impact and friction. This guide provides a

comparative analysis of the impact and friction sensitivity of RDX against other common

secondary explosives: Pentaerythritol Tetranitrate (PETN), High Melting Explosive (HMX), and

Trinitrotoluene (TNT). The data presented is compiled from standardized testing methodologies

to ensure a reliable comparison for research and development professionals.

Quantitative Sensitivity Data
The sensitivity of an explosive to impact and friction is a critical parameter for safe handling,

processing, and transportation.[1] The following table summarizes the experimentally

determined values for RDX and other selected explosives. Impact sensitivity is typically

reported as the H50 value, which represents the height from which a standard weight must be

dropped to cause initiation in 50% of trials, often expressed in Joules (J) of energy. Friction

sensitivity is reported as the force in Newtons (N) required to cause a reaction in a

standardized friction apparatus. Lower values for both impact and friction sensitivity indicate a

more sensitive explosive.
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Explosive
Compound

Abbreviation
Impact Sensitivity
(H50) [J]

Friction Sensitivity
[N]

Cyclotrimethylenetrinit

ramine
RDX 7.5 120

Pentaerythritol

Tetranitrate
PETN 3 60

Cyclotetramethylenete

tranitramine
HMX 7.4 120

2,4,6-Trinitrotoluene TNT 15 > 360

Table 1: Comparative sensitivity data for common secondary explosives.[1]

Experimental Protocols
The data presented in this guide is primarily derived from standardized tests, namely the BAM

(Bundesanstalt für Materialforschung und -prüfung) Fallhammer test for impact sensitivity and

the BAM Friction Apparatus for friction sensitivity. These methods are internationally recognized

for their reproducibility and are detailed in the UN Recommendations on the Transport of

Dangerous Goods, Manual of Tests and Criteria.[1][2]

Impact Sensitivity Testing: BAM Fallhammer Method
The BAM Fallhammer test is designed to determine the sensitivity of a substance to impact

energy.[3] The apparatus consists of a steel anvil, a sample holder assembly, and a set of drop

weights (typically 1 kg, 5 kg, and 10 kg) that can be released from varying heights.[4]

Apparatus:

BAM Fallhammer apparatus with a set of standardized drop weights.

Steel sample holders, each consisting of a locating ring, two steel cylinders, and a guiding

ring.

A remote control unit for positioning and releasing the drop weight.[5]
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Procedure:

A small, measured amount of the explosive sample (approximately 40 mm³) is placed into

the sample holder assembly.[4]

The assembled sample holder is placed on the steel anvil within the apparatus.

A drop weight is raised to a predetermined height and released, allowing it to strike the upper

steel cylinder of the sample holder.

Each test is observed for signs of initiation, which can include an audible report, flame,

smoke, or spark.[2]

The "up-and-down" or Bruceton method is typically employed to determine the H50 value.

This involves a series of tests at different drop heights, with the height of the subsequent test

being increased after a "no-go" (no reaction) and decreased after a "go" (reaction).[6]

The impact energy in Joules is calculated from the H50 drop height and the mass of the drop

weight.

Friction Sensitivity Testing: BAM Friction Apparatus
The BAM Friction Apparatus measures the sensitivity of a substance to frictional stimuli

generated between two porcelain surfaces.[7]

Apparatus:

BAM Friction Apparatus, consisting of a fixed porcelain peg and a movable porcelain plate.

[8]

A set of weights that can be applied to a loading arm to vary the frictional force.[8]

Procedure:

A small amount of the explosive sample (approximately 10 mm³) is spread on the porcelain

plate.[7]
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The porcelain peg is lowered onto the sample, and a specific load is applied via the weighted

arm.

An electric motor moves the porcelain plate back and forth under the stationary peg over a

distance of 10 mm.[7]

The test is observed for any reaction, such as an explosion, spark, or crackling sound.[9]

The test is typically repeated six times at a given load. If no reaction occurs, the load is

increased. If a reaction is observed, the test is repeated at a lower load to determine the

lowest force at which a reaction occurs in at least one of the six trials.[1]

The friction sensitivity is reported as this minimum force in Newtons (N).

Logical Relationship of Explosive Sensitivity
The following diagram illustrates the hierarchical relationship of the discussed explosives

based on their general sensitivity to both impact and friction, with the most sensitive at the top.

Comparative Sensitivity

Explosives

High Sensitivity

PETN

Medium Sensitivity

RDX HMX

Low Sensitivity

TNT

Click to download full resolution via product page

Figure 1: Relative sensitivity of common explosives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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